N~1~-(2-chlorophenyl)-N~2~-cyclopentylethanediamide

• Molecular Formula: C13H15ClN2O2
• Molecular Weight: 266.72 g/mol
• IUPAC Name: N//'-(2-chlorophenyl)-N-cyclopentyloxamide
• InChI: InChI=1S/C13H15ClN2O2/c14-10-7-3-4-8-11(10)16-13(18)12(17)15-9-5-1-2-6-9/h3-4,7-9H,1-2,5-6H2,(H,15,17)(H,16,18)
• InChI Key: JQHLBAITWIIJOE-UHFFFAOYSA-N
• SMILES: C1CCC(C1)NC(=O)C(=O)NC2=CC=CC=C2Cl

Description

N~1~-(2-chlorophenyl)-N~2~-cyclopentylethanediamide, commonly known as CCPA, is a synthetic compound that has been extensively studied for its potential applications in scientific research. CCPA is a selective agonist of the A~1~ adenosine receptor, which is involved in a variety of physiological processes, including sleep regulation, cardiovascular function, and inflammation.

Mechanism of Action

CCPA acts as a selective agonist of the A~1~ adenosine receptor, which is a G protein-coupled receptor that is involved in a variety of physiological processes. Activation of the A~1~ adenosine receptor has been shown to have a variety of effects, including inhibition of neurotransmitter release, vasodilation, and anti-inflammatory effects.
Biochemical and physiological effects:
CCPA has been shown to have a variety of biochemical and physiological effects, including inhibition of neurotransmitter release, vasodilation, and anti-inflammatory effects. In addition, CCPA has been shown to have neuroprotective effects in animal models of stroke and traumatic brain injury.

Advantages and Limitations for Lab Experiments

One of the primary advantages of CCPA is its selectivity for the A~1~ adenosine receptor, which makes it a valuable tool for studying the receptor's function. However, one limitation of CCPA is that it is not a natural ligand for the A~1~ adenosine receptor, which may limit its applicability in certain experimental settings.

Future Directions

There are a variety of future directions for research on CCPA and its potential applications. One area of research is the development of more selective and potent agonists of the A~1~ adenosine receptor, which could be used to study the receptor's function in greater detail. Another area of research is the development of new therapeutic applications for CCPA, such as in the treatment of neurodegenerative diseases or inflammatory disorders. Finally, there is a need for further research on the pharmacokinetics and pharmacodynamics of CCPA, which could help to optimize its use in scientific research.

Synthesis Methods

CCPA can be synthesized by a variety of methods, including condensation of 2-chlorobenzoyl chloride with cyclopentylamine, followed by reduction with lithium aluminum hydride. Alternatively, CCPA can be synthesized by reacting 2-chlorobenzoyl chloride with N-cyclopentyl-N,N-dimethylamine, followed by reduction with sodium borohydride.

Scientific Research Applications

CCPA has been extensively studied for its potential applications in scientific research. One of the primary uses of CCPA is as a tool to study the A~1~ adenosine receptor and its role in various physiological processes. CCPA has been shown to be a potent and selective agonist of the A~1~ adenosine receptor, making it a valuable tool for studying the receptor's function.